Cas no 21815-91-8 (3-Chlorobenzo[b]thiophene-2-carbonyl chloride)

• Product Name: 3-Chlorobenzo[b]thiophene-2-carbonyl chloride
• CAS No: 21815-91-8
• MF: C₉H₄Cl₂OS
• MW: 231.098459243774
• MDL: MFCD00053069
• CID: 88292
• PubChem ID: 519898
• Update Time: 2025-10-31

3-Chlorobenzo[b]thiophene-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chlorobenzo[b]-2-thiophenecarboxylic acid chloride
• 3-Chlorobenzo[b]thiophene-2-carbonyl chloride
• AKOS B000002
• AKOS AU36-M326
• AKOS 92491
• 3-CHLOROBENZOTHIOPHENE-2-CARBONYL CHLORIDE
• BUTTPARK 30\06-08
• ASISCHEM T31091
• ART-CHEM-BB B000002
• 3-chloro-1-benzothiophene-2-carbonyl chloride
• 3-chloro-benzo[b]thiophene-2-carbonyl chloride
• 3-chlorobenzo[b]thiophen-2-carbonyl chloride
• GWKSSMDJEWPKCM-UHFFFAOYSA-N
• Benzo[b]thiophene-2-carbonyl chloride, 3-chloro-
• 3-CHLOROBENZO[B]THIOPHENE-2-CARBONYLCHLORIDE
• ARONIS019384
• Z56853844
• Benzo[b]thiophene-2-carbonylchloride, 3-chloro-
• C2286
• UPCMLD0ENAT0510-6078:001
• F3146-2492
• AS-32704
• 3-chloranyl-1-benzothiophene-2-carbonyl chloride
• 3-Chloro-benzo[b]thiophene-2-carbonyl chloride
• 3-Chlorobenzo[b]thiophene-2-carbonyl chloride, 97%
• 2-chlorocarbonyl-3-chlorobenzo[b]thiophene
• SCHEMBL64428
• MFCD00053069
• 3-chlorobenzo[b]thiophene carbonyl chloride
• W-200226
• DTXSID70334187
• BB 0245713
• 3-chlorobenzo-[b]thiophene-2-carbonyl chloride
• 21815-91-8
• GEO-00658
• CS-W010366
• 3-chlorobenzo-[b]thiophene carbonyl chloride
• EN300-16986
• A815679
• 3chlorobenzo[b]thiophen-2-carbonyl chloride
• AKOS000281416
• 3-chloro-benzo[b]thiophene-2-carboxylic acid chloride
• FT-0615462
• 3-Chloro-1-benzothiophene-2-carbonyl chloride #
• 3-chlorobenzo[b]-thiophene-2-carbonyl chloride
• BBL014254
• STK084643
• DB-014267
• ALBB-010796

• MDL： MFCD00053069
• Inchi： 1S/C9H4Cl2OS/c10-7-5-3-1-2-4-6(5)13-8(7)9(11)12/h1-4H
• InChI Key： GWKSSMDJEWPKCM-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)Cl)SC2C=CC=CC=21
• BRN： 1309703

Computed Properties

• Exact Mass: 229.93600
• Monoisotopic Mass: 229.935991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.4
• Topological Polar Surface Area: 45.3

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.526
• Melting Point: 113.0 to 117.0 deg-C
• Boiling Point: 342.2°Cat760mmHg
• Flash Point: 160.7°C
• Refractive Index: 1.686
• PSA: 45.31000
• LogP: 3.93370
• Sensitiveness: Moisture Sensitive

3-Chlorobenzo[b]thiophene-2-carbonyl chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34
• Packing Group：II
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes
• Other Chemical Reagents

Additional information on 3-Chlorobenzo[b]thiophene-2-carbonyl chloride

Introduction to 3-Chlorobenzo[b]thiophene-2-carbonyl chloride (CAS No. 21815-91-8)

3-Chlorobenzo[b]thiophene-2-carbonyl chloride (CAS No. 21815-91-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a chlorinated benzo[b]thiophene core and a carbonyl chloride functional group. These features endow the compound with a range of chemical properties that make it valuable for various applications, including the synthesis of pharmaceutical intermediates and the development of advanced materials.

The molecular formula of 3-Chlorobenzo[b]thiophene-2-carbonyl chloride is C₉H₅Cl₂OS, and its molecular weight is approximately 230.05 g/mol. The compound is a solid at room temperature and exhibits low solubility in water but is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). Its stability under various conditions makes it suitable for use in a wide range of chemical reactions and processes.

In the realm of medicinal chemistry, 3-Chlorobenzo[b]thiophene-2-carbonyl chloride has been extensively studied for its potential as a building block in the synthesis of biologically active molecules. Recent research has highlighted its utility in the development of novel anti-cancer agents and anti-inflammatory drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of thieno[3,2-b]pyridine derivatives using 3-Chlorobenzo[b]thiophene-2-carbonyl chloride as a key intermediate. These derivatives exhibited potent anti-cancer activity against several human cancer cell lines, including breast, lung, and colon cancer cells.

Beyond its applications in drug discovery, 3-Chlorobenzo[b]thiophene-2-carbonyl chloride has also found use in materials science. Its unique electronic properties make it an attractive candidate for the development of organic semiconductors and photovoltaic materials. A notable example is the work conducted by researchers at the University of California, Berkeley, who utilized this compound to synthesize a novel class of conjugated polymers with enhanced charge transport properties. These polymers showed promising performance in organic solar cells, demonstrating high power conversion efficiencies under standard test conditions.

The synthesis of 3-Chlorobenzo[b]thiophene-2-carbonyl chloride typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the reaction of 3-chlorobenzo[b]thiophene with phosgene or an equivalent reagent such as triphosgene. This process requires careful control of reaction conditions to ensure high yields and purity of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as using catalysts that minimize waste and reduce energy consumption.

The safety and handling of 3-Chlorobenzo[b]thiophene-2-carbonyl chloride are important considerations for researchers and industrial users. The compound should be handled with appropriate personal protective equipment (PPE) due to its potential irritant properties. It is recommended to store the compound in a cool, dry place away from incompatible substances such as strong bases and reducing agents. Additionally, proper disposal methods should be followed to ensure environmental safety.

In conclusion, 3-Chlorobenzo[b]thiophene-2-carbonyl chloride (CAS No. 21815-91-8) is a valuable compound with diverse applications in medicinal chemistry and materials science. Its unique chemical properties and versatility make it an essential building block for the synthesis of biologically active molecules and advanced materials. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern scientific endeavors.